![molecular formula C15H9F5N2O3 B4707837 4-{[(pentafluorophenoxy)acetyl]amino}benzamide](/img/structure/B4707837.png)
4-{[(pentafluorophenoxy)acetyl]amino}benzamide
Overview
Description
4-{[(pentafluorophenoxy)acetyl]amino}benzamide, commonly known as PFBAB, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research.
Mechanism of Action
PFBAB acts as an ATP-competitive inhibitor of protein kinases, disrupting their ability to phosphorylate target proteins. This inhibition can lead to the modulation of various cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
The inhibition of protein kinases by PFBAB has been shown to have various biochemical and physiological effects. For example, it has been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, PFBAB has been shown to modulate the activity of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of using PFBAB in lab experiments is its specificity towards protein kinases. This allows for the selective modulation of specific signaling pathways and cellular processes. However, PFBAB also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for the use of PFBAB in scientific research. One area of interest is the development of PFBAB-based drugs for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of PFBAB and its potential applications in other areas of biomedical research, such as neurodegenerative diseases and cardiovascular disorders.
Scientific Research Applications
PFBAB has been used in various scientific research applications, including the study of protein-protein interactions and the identification of potential drug targets. It has been found to bind to the ATP-binding site of protein kinases, which are enzymes that play a crucial role in cell signaling pathways.
properties
IUPAC Name |
4-[[2-(2,3,4,5,6-pentafluorophenoxy)acetyl]amino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9F5N2O3/c16-9-10(17)12(19)14(13(20)11(9)18)25-5-8(23)22-7-3-1-6(2-4-7)15(21)24/h1-4H,5H2,(H2,21,24)(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEHDPYROLGOLES-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)N)NC(=O)COC2=C(C(=C(C(=C2F)F)F)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9F5N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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